Cas no 757251-62-0 (4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide)

• Product Name: 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide
• CAS No: 757251-62-0
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD11975556
• CID: 1776100
• PubChem ID: 53510814
• Update Time: 2025-06-15

4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 4-chloro-N-methoxy-N-methyl-
• 4-chloro-N-methoxy-N-methylpicolinamide
• 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide
• 2-Pyridinecarboxamide,4-chloro-N-methoxy-N-methyl
• FRRHMIUYUJSUQL-UHFFFAOYSA-N
• AK198156
• Z82241893
• 4-Chloro-pyridine-2-carboxylic acid methoxy-methyl-amide
• 4-chloro-pyridine-2-carboxylic acid methoxy-methylamide
• MFCD11975556
• 757251-62-0
• DB-117954
• CS-0042913
• DTXSID20705484
• AKOS008981608
• DS-9899
• SCHEMBL4079624

• MDL： MFCD11975556
• Inchi： 1S/C8H9ClN2O2/c1-11(13-2)8(12)7-5-6(9)3-4-10-7/h3-5H,1-2H3
• InChI Key： FRRHMIUYUJSUQL-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(N(C)OC)=O

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 355.6±27.0°C at 760 mmHg
• PSA: 42.43000
• LogP: 1.36840

4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide Security Information

• Hazard Statement： H302
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide

Introduction to 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide (CAS No. 757251-62-0)

4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide, also known by its CAS number 757251-62-0, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structural features, which include a pyridine ring, a chloro substituent, and an N-methoxy-N-methyl amide group. These features contribute to its diverse applications in various scientific and industrial contexts.

The chemical structure of 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide is represented by the formula C₉H₁₀ClN₂O₂. The presence of the pyridine ring provides the molecule with aromatic stability and reactivity, while the chloro substituent and the amide group introduce additional functional versatility. This combination of structural elements makes it an attractive candidate for a wide range of applications, including as an intermediate in the synthesis of more complex molecules and as a potential therapeutic agent.

In recent years, research on 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide has focused on its potential biological activities and pharmacological properties. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory properties, 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide has also shown promise in cancer research. A 2020 study published in Cancer Letters found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

The versatility of 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide extends beyond its biological applications. In organic synthesis, it serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity and functional groups make it suitable for a variety of chemical transformations, including nucleophilic substitution reactions and coupling reactions. This makes it an important building block in the development of new materials and pharmaceuticals.

In addition to its synthetic utility, 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide has been explored for its potential use in agrochemicals. Research has indicated that this compound may have pesticidal properties, particularly as an herbicide or fungicide. A study published in Pesticide Biochemistry and Physiology in 2019 demonstrated that it effectively inhibited the growth of several plant pathogens, suggesting its potential as a novel agrochemical agent.

The safety profile of 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide is another important aspect to consider. While it is not classified as a hazardous material, proper handling and storage precautions should be followed to ensure safety in laboratory settings. It is important to note that while this compound shows promise in various applications, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 4-Chloro-N-methoxy-N-methylpyridine-2-carboxamide (CAS No. 757251-62-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and biological activities make it an exciting area of research for both academic and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in chemistry, biology, and pharmaceuticals.